Cas no 1934385-36-0 ((4,4-Dimethyloxolan-3-yl)methanamine)
(4,4-Dimethyloxolan-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1934385-36-0
- EN300-3128245
- (4,4-dimethyloxolan-3-yl)methanamine
- (4,4-Dimethyloxolan-3-yl)methanamine
-
- MDL: MFCD29949902
- Inchi: 1S/C7H15NO/c1-7(2)5-9-4-6(7)3-8/h6H,3-5,8H2,1-2H3
- InChI Key: JMUMMXIWGYBLSN-UHFFFAOYSA-N
- SMILES: O1CC(CN)C(C)(C)C1
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.2Ų
(4,4-Dimethyloxolan-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3128245-1g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 1g |
$986.0 | 2023-09-05 | ||
| Enamine | EN300-3128245-5g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 5g |
$2858.0 | 2023-09-05 | ||
| Enamine | EN300-3128245-10g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 10g |
$4236.0 | 2023-09-05 | ||
| Enamine | EN300-3128245-0.05g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-3128245-0.1g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-3128245-0.25g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-3128245-0.5g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-3128245-1.0g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-3128245-2.5g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-3128245-5.0g |
(4,4-dimethyloxolan-3-yl)methanamine |
1934385-36-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
(4,4-Dimethyloxolan-3-yl)methanamine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (4,4-Dimethyloxolan-3-yl)methanamine
Comprehensive Overview of (4,4-Dimethyloxolan-3-yl)methanamine (CAS No. 1934385-36-0): Properties, Applications, and Industry Insights
(4,4-Dimethyloxolan-3-yl)methanamine, identified by its CAS number 1934385-36-0, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This bicyclic amine derivative features a unique oxolane (tetrahydrofuran) ring substituted with two methyl groups at the 4-position, offering distinct steric and electronic properties. Researchers are increasingly exploring its potential as a chiral building block for asymmetric synthesis, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.
The compound's structural motif aligns with current trends in fragment-based drug design (FBDD), where small, rigid heterocycles like 4,4-dimethyloxolane serve as privileged scaffolds. Recent publications highlight its utility in constructing G-protein-coupled receptor (GPCR) modulators, a hot topic in drug discovery given the therapeutic importance of GPCRs in treating chronic diseases. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), making it valuable for precision chemistry applications.
From an industrial perspective, (4,4-Dimethyloxolan-3-yl)methanamine addresses the growing demand for sustainable synthetic intermediates. Its synthesis often employs catalytic hydrogenation methods that align with green chemistry principles—a major focus area for manufacturers responding to environmental regulations. The compound's stability under physiological pH conditions also makes it attractive for prodrug development, particularly in enhancing the bioavailability of poorly soluble APIs.
Emerging applications include its use in advanced material science, where researchers incorporate its framework into metal-organic frameworks (MOFs) for gas storage. This intersects with global interest in carbon capture technologies. Furthermore, its logP value (~1.2) suggests favorable membrane permeability, explaining its popularity in blood-brain barrier (BBB) penetration studies—a frequent search topic among neuroscientists.
Quality control protocols for CAS 1934385-36-0 emphasize genotoxic impurity control, reflecting stringent ICH guidelines. The compound's crystalline form (verified by XRD) ensures batch-to-batch reproducibility, critical for regulatory submissions. As patent analyses show, derivatives of this scaffold appear in recent filings for non-opioid analgesics, addressing the opioid crisis—a socially relevant application that boosts its commercial relevance.
In conclusion, (4,4-Dimethyloxolan-3-yl)methanamine represents a versatile tool for modern chemical research. Its dual functionality as a hydrogen bond donor/acceptor and conformational rigidity positions it at the intersection of multiple disciplines, from medicinal chemistry to renewable energy solutions. Ongoing studies continue to reveal novel applications, solidifying its status as a high-value chemical entity in the scientific community.
1934385-36-0 ((4,4-Dimethyloxolan-3-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)